Cas no 30652-17-6 (4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl-)
30652-17-6 structure
Product Name:4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl-
CAS No:30652-17-6
MF:C11H17NO2
MW:195.258183240891
CID:310166
PubChem ID:121734
Update Time:2025-04-19
4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl-
- 3-Hydroxy-2-methyl-1-pentylpyridin-4(1H)-one
- BRN 1457770
- DTXSID80876583
- CP25
- 3-Hydroxy-2-methyl-1-pentyl-4(1H)-pyridinone
- CHEMBL70714
- SCHEMBL9354571
- 30652-17-6
- 4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-pentyl-
-
- Inchi: 1S/C11H17NO2/c1-3-4-5-7-12-8-6-10(13)11(14)9(12)2/h6,8,14H,3-5,7H2,1-2H3
- InChI Key: CDKSMVGMMHOIEM-UHFFFAOYSA-N
- SMILES: OC1C(C=CN(C=1C)CCCCC)=O
Computed Properties
- Exact Mass: 195.12601
- Monoisotopic Mass: 195.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.08
- Boiling Point: 298.7°Cat760mmHg
- Flash Point: 134.5°C
- Refractive Index: 1.526
- PSA: 40.54
4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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